2-{2-[(3aR*,7aS*)-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]-2-oxoethyl}-5-methyl-4-(2-phenylethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 2-[2-[(3aS,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-2-oxoethyl]-5-methyl-4-(2-phenylethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C21H26N4O2/c1-16-22-25(21(27)24(16)12-11-17-7-3-2-4-8-17)15-20(26)23-13-18-9-5-6-10-19(18)14-23/h2-8,18-19H,9-15H2,1H3/t18-,19+
• InChI Key: WIHQVUKZEBZBKC-KDURUIRLSA-N
• Canonical SMILES: CC1=NN(C(=O)N1CCC2=CC=CC=C2)CC(=O)N3CC4CC=CCC4C3
• Isomeric SMILES: CC1=NN(C(=O)N1CCC2=CC=CC=C2)CC(=O)N3C[C@H]4CC=CC[C@H]4C3
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

Research into similar compounds, such as 2-acylmethyl-2-oxazolines and 1,2,3-triazoles, involves sophisticated synthetic strategies that employ tautomerism and complexation with metals for structural stabilization and reactivity enhancement. These strategies often explore the equilibrium between different tautomeric forms and utilize catalytic cycles for efficient synthesis (Jones et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds reveals intricate details about bond arrangements and stereochemistry. For example, oxazoline and triazole derivatives exhibit unique conformations influenced by substituents and tautomeric forms, providing insights into the stereochemical preferences and structural dynamics of these molecules (Ahmed et al., 2016).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including nucleophilic substitutions, cycloadditions, and metal-ligand interactions. Their reactivity is often modulated by the presence of functional groups and the structural framework, leading to a diverse array of reaction pathways and products (Anouar et al., 2019).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystal structure, are crucial for understanding the behavior of these compounds under different conditions. Single crystal X-ray diffraction studies provide detailed information on the crystal packing, hydrogen bonding interactions, and overall solid-state architecture (Kariuki et al., 2021).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, define the utility of these compounds in synthetic chemistry and potential applications. Detailed studies on their reactivity patterns, stability under different conditions, and interactions with biological molecules contribute to a comprehensive understanding of their chemical behavior (Zheng et al., 2010).